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biemnasterol biemnasterol
Brand Name: Vulcanchem
CAS No.: 153229-20-0
VCID: VC0117406
InChI: InChI=1S/C28H44O3/c1-17(2)18(3)7-8-19(4)22-9-10-23-21-15-25(30)28(31)16-20(29)11-14-27(28,6)24(21)12-13-26(22,23)5/h7-8,15,18-20,22-25,29-31H,1,9-14,16H2,2-6H3/b8-7+/t18-,19-,20+,22-,23+,24+,25-,26-,27-,28+/m1/s1
SMILES: CC(C=CC(C)C(=C)C)C1CCC2C1(CCC3C2=CC(C4(C3(CCC(C4)O)C)O)O)C
Molecular Formula: C28H44O3
Molecular Weight: 428.6 g/mol

biemnasterol

CAS No.: 153229-20-0

Main Products

VCID: VC0117406

Molecular Formula: C28H44O3

Molecular Weight: 428.6 g/mol

biemnasterol - 153229-20-0

CAS No. 153229-20-0
Product Name biemnasterol
Molecular Formula C28H44O3
Molecular Weight 428.6 g/mol
IUPAC Name (3S,5R,6R,9S,10R,13R,14R,17R)-17-[(2R,3E,5R)-5,6-dimethylhepta-3,6-dien-2-yl]-10,13-dimethyl-1,2,3,4,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,5,6-triol
Standard InChI InChI=1S/C28H44O3/c1-17(2)18(3)7-8-19(4)22-9-10-23-21-15-25(30)28(31)16-20(29)11-14-27(28,6)24(21)12-13-26(22,23)5/h7-8,15,18-20,22-25,29-31H,1,9-14,16H2,2-6H3/b8-7+/t18-,19-,20+,22-,23+,24+,25-,26-,27-,28+/m1/s1
Standard InChIKey IBFQWGIEQHTWFU-LYHJVHLQSA-N
Isomeric SMILES C[C@H](/C=C/[C@@H](C)C(=C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=C[C@H]([C@@]4([C@@]3(CC[C@@H](C4)O)C)O)O)C
SMILES CC(C=CC(C)C(=C)C)C1CCC2C1(CCC3C2=CC(C4(C3(CCC(C4)O)C)O)O)C
Canonical SMILES CC(C=CC(C)C(=C)C)C1CCC2C1(CCC3C2=CC(C4(C3(CCC(C4)O)C)O)O)C
Synonyms biemnasterol
PubChem Compound 6440930
Last Modified Nov 11 2021
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